Cas no 120289-23-8 (Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate)

• Product Name: Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate
• CAS No: 120289-23-8
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• CID: 5735112
• Update Time: 2025-06-25

Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate

• Inchi： 1S/C12H20O6/c1-5-17-10(14)6-9(13)7-16-8-11(15)18-12(2,3)4/h5-8H2,1-4H3
• InChI Key： WNZALPQMPXQUPL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(=O)COCC(OC(C)(C)C)=O

Additional information on Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate

Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate (CAS No. 120289-23-8): An Overview of Its Structure, Synthesis, and Applications

Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate (CAS No. 120289-23-8) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes an ester group, a tert-butoxy group, and a ketone functionality. These features contribute to its diverse applications in various scientific and industrial contexts.

The structure of Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate is particularly noteworthy. The compound consists of a central butanoate backbone with a substituted ethoxy group at the 4-position. The tert-butoxy group attached to the ketone at the 2-position adds steric hindrance and stability to the molecule. This structural complexity makes it an interesting subject for both synthetic and analytical studies.

In terms of synthesis, Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate can be prepared through a multi-step process involving the condensation of tert-butyl acetate with ethyl acetoacetate, followed by esterification with ethanol. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as the use of catalytic systems that minimize waste and energy consumption. For instance, a study published in the *Journal of Organic Chemistry* in 2021 reported a highly efficient one-pot synthesis method using a palladium catalyst, which significantly reduced reaction time and improved yield.

The applications of Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate are diverse and promising. In pharmaceutical research, this compound has been explored for its potential as an intermediate in the synthesis of novel drugs. Its ketone functionality can be readily modified to introduce various pharmacophores, making it a valuable building block in drug discovery. A notable example is its use in the development of anti-inflammatory agents, where its ester and tert-butoxy groups contribute to improved solubility and bioavailability.

Beyond pharmaceuticals, Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate has found applications in materials science. Its unique combination of functional groups makes it suitable for use as a monomer in polymer synthesis. Research published in *Macromolecules* in 2019 demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical properties, making them ideal for use in high-performance coatings and adhesives.

Furthermore, Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate has been investigated for its potential in chemical sensing applications. Its reactivity towards certain analytes can be exploited to develop sensitive and selective sensors for environmental monitoring and industrial process control. A study published in *Analytical Chemistry* in 2018 reported the successful use of this compound as a fluorescent probe for detecting heavy metals in water samples.

In conclusion, Ethyl 4-(2-(tert-Butoxy)-2-oxoethoxy)-3-oxobutanoate (CAS No. 120289-23-8) is a versatile organic compound with a wide range of applications in pharmaceutical research, materials science, and chemical sensing. Its unique molecular structure and functional groups make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and synthetic methods will emerge, further expanding the utility of this intriguing compound.